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Compound of Interest

Compound Name: Bis-Tos-PEG4

Cat. No.: B1364569

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of Bis-Tos-PEG4, a homobifunctional crosslinker pivotal in the fields of
bioconjugation and drug development, particularly in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).

Core Chemical Properties

Bis-Tos-PEG4, also known as Tetraethylene glycol di(p-toluenesulfonate), is a polyethylene
glycol (PEG) derivative containing two tosyl (Tos) functional groups at either end of a four-unit
ethylene glycol chain. These tosyl groups are excellent leaving groups, rendering the molecule
highly reactive towards nucleophiles such as amines, thiols, and hydroxyls, making it a
versatile linker for conjugating different molecules.[1] The hydrophilic PEG spacer enhances
the solubility and can improve the pharmacokinetic properties of the resulting conjugates.[1]

A summary of its key chemical and physical properties is presented in the table below.
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Property Value Reference(s)
1,11-Bis(tosyloxy)-3,6,9-

IUPAC Name _ [2][3]
trioxaundecane
Bis-Tos-PEG4, Tetraethylene

Synonyms glycol di(p-toluenesulfonate), [21[31[4]
PROTAC Linker 16

CAS Number 37860-51-8 [2][3]

Molecular Formula C22H3009S:2 [2]

Molecular Weight 502.6 g/mol [2][5]
Colorless to yellow/light orange

Appearance o ] [2][4]
liquid or solid
295% to >99% (typicall

Purity ) (typically [11[2]
determined by HPLC)

Solubility Soluble in DMSO

Storage Conditions

Powder: -20°C for up to 3
years; In solvent: -80°C for up

to 1 year

[5]

IUPAC Name and Chemical Structure

The formal IUPAC name for Bis-Tos-PEG4 is 1,11-Bis(tosyloxy)-3,6,9-trioxaundecane.[2][3]
Other common synonyms include Tetraethylene glycol di(p-toluenesulfonate) and PROTAC

Linker 16.[2][3][4]

The chemical structure of Bis-Tos-PEG4 consists of a central tetraethylene glycol (PEG4)

core, with both terminal hydroxyl groups functionalized with a p-toluenesulfonyl (tosyl) group.
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Caption: Chemical structure of Bis-Tos-PEG4.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and
characterization of Bis-Tos-PEG4 are not readily available in the public domain. However,
based on the synthesis of analogous ditosylated PEG compounds, a general methodology can
be proposed.

Proposed Synthesis of Bis-Tos-PEG4:

A common method for the synthesis of Bis-Tos-PEG4 involves the reaction of tetraethylene
glycol with p-toluenesulfonyl chloride (TsCl) in the presence of a base.

o Materials: Tetraethylene glycol, p-toluenesulfonyl chloride, a suitable base (e.g., pyridine,
triethylamine, or sodium hydride), and an appropriate anhydrous solvent (e.g.,
dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF)).

e Procedure (General Overview):
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o Tetraethylene glycol is dissolved in the anhydrous solvent and cooled in an ice bath.
o The base is added to the solution.

o p-Toluenesulfonyl chloride (at least 2 equivalents) is added portion-wise to the stirred
solution, maintaining the low temperature.

o The reaction is allowed to warm to room temperature and stirred for several hours to
overnight.

o Reaction progress is monitored by an appropriate technique such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Purification:

o Upon completion, the reaction mixture is typically quenched with water or a mild acidic
solution.

o The product is extracted into an organic solvent.

o The organic layer is washed with water and brine, dried over an anhydrous salt (e.g.,
Na2S0a4 or MgS0Oa4), and the solvent is removed under reduced pressure.

o The crude product is then purified, most commonly by flash column chromatography on
silica gel, to yield the pure Bis-Tos-PEGA4.

Characterization:

The identity and purity of the synthesized Bis-Tos-PEG4 would be confirmed using standard
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 23C): To confirm the chemical
structure and the presence of the tosyl groups and the PEG backbone.

e Mass Spectrometry (MS): To verify the molecular weight of the compound.

» High-Performance Liquid Chromatography (HPLC): To determine the purity of the final
product.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1364569?utm_src=pdf-body
https://www.benchchem.com/product/b1364569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development

Bis-Tos-PEG4 is a valuable tool in drug development, primarily utilized as a homobifunctional
linker. Its key application is in the synthesis of PROteolysis TArgeting Chimeras (PROTACS).[3]
[5] PROTACSs are heterobifunctional molecules that simultaneously bind to a target protein and
an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein by the proteasome.

The Bis-Tos-PEG4 linker serves to connect the target protein-binding ligand to the E3 ligase-
binding ligand. The PEG component of the linker can enhance the aqueous solubility and cell
permeability of the resulting PROTAC molecule, which are critical parameters for its therapeutic
efficacy. The defined length of the PEG4 chain also provides a specific spatial separation
between the two ligands, which can be crucial for the efficient formation of the ternary complex
(target protein-PROTAC-ES ligase).
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Caption: Logical workflow of Bis-Tos-PEG4 in PROTAC synthesis and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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